Cas no 1695923-75-1 (3-(2-fluoro-4,6-dimethylphenyl)propanoic acid)

3-(2-Fluoro-4,6-dimethylphenyl)propanoic acid is a fluorinated aromatic propanoic acid derivative characterized by its unique structural features, including a fluorine substituent and two methyl groups on the phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The fluorine atom enhances metabolic stability and binding affinity, while the dimethyl substitution pattern may influence steric and electronic properties. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research applications.
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid structure
1695923-75-1 structure
Product Name:3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
CAS No:1695923-75-1
MF:C11H13FO2
MW:196.218127012253
CID:6006020
PubChem ID:84773952
Update Time:2025-06-08

3-(2-fluoro-4,6-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
    • Benzenepropanoic acid, 2-fluoro-4,6-dimethyl-
    • 3-(2-fluoro-4,6-dimethylphenyl)propanoicacid
    • 1695923-75-1
    • EN300-1138152
    • Inchi: 1S/C11H13FO2/c1-7-5-8(2)9(10(12)6-7)3-4-11(13)14/h5-6H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: OJIMAPVACXTKNC-UHFFFAOYSA-N
    • SMILES: C1(CCC(O)=O)=C(C)C=C(C)C=C1F

Computed Properties

  • Exact Mass: 196.08995782g/mol
  • Monoisotopic Mass: 196.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.153±0.06 g/cm3(Predicted)
  • Boiling Point: 311.6±37.0 °C(Predicted)
  • pka: 4.73±0.12(Predicted)

3-(2-fluoro-4,6-dimethylphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1138152-1.0g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1
1g
$0.0 2023-06-09
Enamine
EN300-1138152-0.05g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
0.05g
$647.0 2023-10-26
Enamine
EN300-1138152-0.1g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
0.1g
$678.0 2023-10-26
Enamine
EN300-1138152-0.25g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
0.25g
$708.0 2023-10-26
Enamine
EN300-1138152-0.5g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
0.5g
$739.0 2023-10-26
Enamine
EN300-1138152-1g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
1g
$770.0 2023-10-26
Enamine
EN300-1138152-2.5g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
2.5g
$1509.0 2023-10-26
Enamine
EN300-1138152-5g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
5g
$2235.0 2023-10-26
Enamine
EN300-1138152-10g
3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
1695923-75-1 95%
10g
$3315.0 2023-10-26

Additional information on 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid

Introduction to 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid (CAS No. 1695923-75-1)

3-(2-fluoro-4,6-dimethylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1695923-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a fluoro-substituted aromatic ring coupled with a propanoic acid side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a fluorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects and modulates metabolic stability, while the dimethyl substitution at the 4- and 6-positions enhances lipophilicity and binding affinity. These structural features are strategically leveraged in medicinal chemistry to optimize pharmacokinetic profiles and target specificity.

The synthesis and applications of 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid have been extensively explored in recent years, particularly in the context of drug discovery for neurological and anti-inflammatory disorders. The fluoro-substituted aromatic moiety is well-documented for its ability to improve drug bioavailability and resistance to enzymatic degradation. In particular, fluorinated aromatic compounds have shown promise in the development of central nervous system (CNS) therapeutics due to their enhanced blood-brain barrier penetration. Researchers have utilized derivatives of this compound as scaffolds to design molecules with improved efficacy against neurodegenerative diseases such as Alzheimer's and Parkinson's. The propanoic acid side chain further contributes to the compound's versatility, allowing for modifications that can fine-tune solubility, receptor binding interactions, and metabolic clearance.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel analogs of 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid with enhanced pharmacological properties. Molecular docking studies have revealed that this compound can interact with a variety of biological targets, including enzymes and receptors implicated in inflammation and pain signaling. For instance, modifications to the fluoro-substituent or the dimethyl groups have been shown to alter binding affinities for targets such as cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade. Such insights have guided the development of next-generation inhibitors with improved selectivity and reduced side effects.

In addition to its role as a building block for drug discovery, 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid has found utility in materials science and agrochemical research. The unique electronic properties conferred by the fluoro group make this compound a candidate for use in organic electronics, where fluorinated aromatic compounds are employed to enhance charge transport efficiency. Furthermore, its structural motifs are reminiscent of bioactive natural products, inspiring synthetic strategies for designing novel agrochemicals with enhanced pest control properties while minimizing environmental impact.

The pharmacokinetic behavior of derivatives of 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid has been systematically studied to understand how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preclinical studies have demonstrated that fluorinated analogs exhibit prolonged half-lives compared to their non-fluorinated counterparts due to reduced metabolic clearance. This property is particularly advantageous for drugs requiring once-daily dosing regimens. Additionally, the lipophilicity imparted by the dimethyl groups enhances membrane permeability, facilitating rapid cellular uptake and therapeutic action.

The regulatory landscape surrounding compounds like 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid is evolving in response to emerging scientific findings. Regulatory agencies now place greater emphasis on green chemistry principles and sustainable synthesis methods. As a result, researchers are increasingly adopting catalytic processes and solvent-free reactions to minimize waste generation during production. These efforts align with broader industry initiatives aimed at reducing environmental impact while maintaining high standards of product quality.

Looking ahead,the future directions for research on 3-(2-fluoro-4,6-dimethylphenyl)propanoic acid include exploring its potential in combination therapies and developing novel delivery systems such as nanoparticles or prodrugs. Advances in biocatalysis may also enable more efficient synthetic routes, further reducing production costs and environmental footprint. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical applications that address unmet medical needs.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.